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Compound of Interest

Compound Name:
Ethyl 4-ethoxy-3,5-

dipropylbenzoate

CAS No.: 100482-26-6

Cat. No.: B3044825

Get Quote

Compound Profile & Structural Logic
Target Molecule: Ethyl 4-ethoxy-3,5-dipropylbenzoate CAS (Acid Precursor): 100482-25-5

(3,5-Dipropyl-4-ethoxybenzoic acid) Molecular Formula: C₁₇H₂₆O₃ Molecular Weight: 278.39

g/mol

Structural Significance
This molecule represents a lipophilic benzoate ester sharing structural homology with "hindered

phenol" antioxidants and certain local anesthetics (e.g., ester-type analogs). The presence of

two n-propyl groups at the 3,5-positions creates a specific steric environment that simplifies the

NMR spectrum due to C2v symmetry while distinguishing it from its diisopropyl isomers

(common in Propofol derivatives).

Key Structural Features for Spectroscopy:

Symmetry: The molecule is symmetric along the C1-C4 axis. Positions 2 and 6 are

chemically equivalent, as are the two propyl chains.
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Electronic Environment: The central benzene ring is pushed/pulled by an electron-

withdrawing ester (C1) and an electron-donating alkoxy group (C4), creating a distinct "push-

pull" aromatic system.

Synthesis & Impurity Context
Understanding the origin of the sample is critical for interpreting spectral impurities. This

compound is typically synthesized via:

Williamson Ether Synthesis: Ethyl 3,5-dipropyl-4-hydroxybenzoate + Ethyl Iodide/Bromide.

Esterification: 3,5-Dipropyl-4-ethoxybenzoic acid + Ethanol (Acid cat.).

Common Impurities: Unreacted phenol (broad OH stretch in IR), mono-propyl analogs

(asymmetry in NMR), or hydrolysis products (Acid form).

Predicted Spectroscopic Data (Reference
Standards)
A. Proton NMR (¹H NMR)
Solvent: CDCl₃ (Chloroform-d) | Frequency: 400 MHz Rationale: The spectrum is defined by

the symmetry of the aromatic ring and the distinction between the two "ethyl" tails (one ester,

one ether) and the propyl chains.
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Position /
Group

Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Assignment
Logic

Ar-H (2, 6) 7.75 Singlet (s) 2H -

Critical

Diagnostic:

H2 and H6

are

equivalent.

No

ortho/meta

coupling

partners exist

(3,5 are

propyls; 4 is

ethoxy).

Ester -OCH₂- 4.35 Quartet (q) 2H 7.1

Deshielded

by carbonyl

anisotropy.

Typical ethyl

ester range.

Ether -OCH₂- 4.05 Quartet (q) 2H 7.0

Less

deshielded

than ester.

Overlap

possible but

usually

distinct.

Benzylic -

CH₂-
2.62 Triplet (t) 4H 7.5

Benzylic

protons of the

n-propyl

groups.

Propyl -CH₂- 1.60
Sextet/Mult

(m)
4H 7.5

Middle

methylene of

propyl chain.
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Ester -CH₃ 1.38 Triplet (t) 3H 7.1

Terminal

methyl of the

ester group.

Ether -CH₃ 1.42 Triplet (t) 3H 7.0

Terminal

methyl of the

ethoxy group.

(Often

overlaps with

Ester CH3).

Propyl -CH₃ 0.95 Triplet (t) 6H 7.3

Terminal

methyl of the

propyl chains.

Analyst Note: To distinguish the Ester-CH₃ from the Ether-CH₃, run a hydrolysis test or HMBC.

The Ester-CH₃ correlates to the Carbonyl carbon (~166 ppm), while the Ether-CH₃ correlates to

the C4 aromatic carbon (~158 ppm).

B. Carbon NMR (¹³C NMR)
Solvent: CDCl₃ | Decoupled
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Carbon Type Shift (δ ppm) Assignment

Carbonyl (C=O) 166.8 Ester carbonyl.

Ar C-4 158.5
Ipso to Ethoxy (Deshielded by

Oxygen).

Ar C-3, 5 136.2 Ipso to Propyl groups.

Ar C-2, 6 129.1
Unsubstituted CH (Ortho to

ester).

Ar C-1 125.8
Ipso to Ester (Shielded relative

to benzene due to resonance).

Ether -OCH₂- 68.5 Ethoxy methylene.

Ester -OCH₂- 60.8 Ester methylene.

Propyl (Benzylic) 32.1 Alpha to ring.

Propyl (Middle) 23.5 Beta to ring.

Ester/Ether -CH₃ 15.5 / 14.3
Methyls (Ester usually slightly

deshielded).

Propyl -CH₃ 14.1 Terminal propyl methyl.

C. Infrared Spectroscopy (FT-IR)
Method: Neat film (ATR) or KBr Pellet.
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

2960 - 2870 C-H Stretch
Aliphatic propyl/ethyl chains

(Strong).

1715 C=O Stretch
Conjugated Ester

(Characteristic sharp peak).

1600, 1580 C=C Stretch Aromatic Ring breathing.

1275 C-O-C Stretch
Aromatic Ether (Asymmetric

stretch).

1100 - 1050 C-O Stretch Ester C-O stretch.

860 - 750 C-H Bend
1,2,3,5-substituted benzene

pattern (Isolated H).

D. Mass Spectrometry (GC-MS / ESI)
Ionization: Electron Impact (EI, 70eV)

Molecular Ion (M⁺): m/z 278 (Distinct parent peak).

Base Peak: Likely m/z 233 (Loss of Ethoxy radical -OEt) or m/z 149 (Common phthalate

contaminant check required).

Fragmentation Pathway:

M⁺ (278)

Loss of Ethyl from Ester (M-29)

m/z 249.

M⁺ (278)

Loss of Ethoxy (M-45)

m/z 233 (Acylium ion).
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McLafferty Rearrangement: Possible on the propyl chains, leading to loss of propene (M-

42).

Visualization of Data Logic
Diagram 1: NMR Assignment Map
This diagram correlates the specific protons to their predicted chemical shifts, visualizing the

symmetry.

Ethyl 4-ethoxy-3,5-dipropylbenzoate

Aromatic Protons (H2, H6)
Equivalent δ 7.75 ppm (s)

Ester -OCH2-
(Ethyl Tail) δ 4.35 ppm (q)

Ether -OCH2-
(Ethoxy Head) δ 4.05 ppm (q)

Benzylic -CH2-
(Propyl Chains) δ 2.62 ppm (t)

Click to download full resolution via product page

Caption: 1H NMR Signal Assignment mapping proton environments to predicted chemical shifts

(CDCl3).

Diagram 2: Fragmentation Logic (MS)
Visualizing the primary cleavage points for mass spectrometry confirmation.
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Molecular Ion (M+)
m/z 278

Fragment A
[M - OEt]+

m/z 233 (Acylium)

Alpha Cleavage
(Loss of Ethoxy)

Fragment B
[M - OEt - 2xPropyl]

Core Aromatic

Dealkylation

Click to download full resolution via product page

Caption: Primary Mass Spectrometry fragmentation pathway (EI, 70eV).

Experimental Validation Protocols
To confirm the identity of this specific isomer against potential contaminants (like the diisopropyl

analog), follow this differentiation protocol:

Protocol A: The "Propyl" vs. "Isopropyl" Test (1H NMR)
The most common synthetic ambiguity is between n-propyl and iso-propyl groups.

Zoom Region: 2.5 – 3.5 ppm.

Observation:

Target (n-propyl): Look for a Triplet at ~2.6 ppm (2H integration per chain).

Impurity (iso-propyl): Look for a Septet at ~3.1 ppm (1H integration per chain).

Zoom Region: 0.8 – 1.3 ppm.

Target: Triplet (Methyl).
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Impurity: Doublet (Methyls).

Protocol B: D2O Exchange (Purity Check)
Run standard 1H NMR in CDCl₃.[1]

Add 1 drop D₂O and shake.

Result: If any peaks disappear (specifically broad singlets > 5.0 ppm), the sample contains

unreacted Phenolic precursors (starting material), indicating incomplete etherification. The

target molecule has no exchangeable protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3044825/docs#technical-guide-spectroscopic-
characterization-of-ethyl-4-ethoxy-3-5-dipropylbenzoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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